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An In-depth Guide for Researchers and Drug Development Professionals

Propisochlor, a chloroacetamide herbicide, is utilized in various agricultural regions globally

for the pre-emergence control of annual grasses and some broadleaf weeds. Its registration

status, however, varies significantly across different countries, reflecting diverse regulatory

landscapes and environmental and health assessments. This technical guide provides a

comprehensive overview of the current registration status of propisochlor in key markets,

supported by available scientific data on its properties and toxicological profile.

Regional Registration Summary
The approval and authorization for the use of propisochlor are governed by national or

regional regulatory bodies. The following table summarizes the available information on its

registration status in several key agricultural markets.
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Country/Region Registration Status Regulatory Body

European Union Not Approved European Commission

Slovenia Approved
Ministry of Agriculture, Forestry

and Food

Slovakia Approved
Central Controlling and Testing

Institute in Agriculture

China Approved

Institute for the Control of

Agrochemicals, Ministry of

Agriculture (ICAMA)

Australia Not Registered

Australian Pesticides and

Veterinary Medicines Authority

(APVMA)

United States Not Registered
Environmental Protection

Agency (EPA)

Canada Not Registered
Pest Management Regulatory

Agency (PMRA)

Brazil Not Registered
Agência Nacional de Vigilância

Sanitária (ANVISA)

Detailed Registration Analysis
European Union
According to the European Commission's pesticides database, propisochlor is not approved

for use within the European Union under Regulation (EC) No 1107/2009.[1] This decision

impacts the placement of propisochlor-containing products on the market across the EU.

However, individual member states may have specific regulations. The AERU database

indicates that propisochlor has been approved in Slovenia and Slovakia through mutual

recognition or national regulations.[2] A 2019 list of registered plant protection products in

Slovakia includes propisochlor.[3] Further investigation into the national databases of these
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countries is required to confirm the current and specific details of these registrations. There are

also indications of propisochlor being used in Russia.[2]

China
Propisochlor is registered for use in China. The China Pesticide Information Network,

maintained by the Institute for the Control of Agrochemicals, Ministry of Agriculture (ICAMA),

lists several pesticide products containing propisochlor. A 2016 notification from China's

ICAMA included a product with propisochlor proposed for full registration.

Australia
A search of the Australian Pesticides and Veterinary Medicines Authority (APVMA) PubCRIS

database indicates that there are currently no registered products containing propisochlor in
Australia.

United States
Based on a search of the U.S. Environmental Protection Agency's (EPA) Pesticide Product and

Label System (PPLS), there are no pesticide products containing propisochlor registered for

use in the United States.[4]

Canada
A search of Health Canada's Pest Management Regulatory Agency (PMRA) pesticide label

database reveals no registered products containing propisochlor for use in Canada.[5][6][7]

Brazil
A search of the Agência Nacional de Vigilância Sanitária (ANVISA) databases indicates that

propisochlor is not currently registered as an active ingredient in pesticide products in Brazil.

Physicochemical and Toxicological Data
A comprehensive understanding of a pesticide's properties is crucial for its regulatory

assessment. The following tables summarize key quantitative data for propisochlor.

Table 1: Physicochemical Properties of Propisochlor
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Property Value

Melting Point 21.6 °C[8]

Boiling Point >243 °C[8]

Density 1.100 ± 0.06 g/cm³ (Predicted)[8]

Water Solubility 184 mg/L (25 °C)

Vapor Pressure 1.1 × 10⁻³ Pa (20 °C)[9]

Table 2: Toxicological Data for Propisochlor (Rat)

Study Type Endpoint Value

Acute Oral Toxicity LD50 3745.4 ± 511.9 mg/kg[10]

Chronic Oral Toxicity (2-year) NOAEL 20 mg/kg[11]

Experimental Protocols
Detailed methodologies are essential for the replication and validation of scientific findings. The

following provides an overview of the protocols for key toxicological and environmental fate

studies.

Acute Oral Toxicity Study in Rats (as per OECD 423)
An acute oral toxicity study for propisochlor in rats was conducted to determine the median

lethal dose (LD50).

Test System: Male white rats were used.

Dosing: Single oral administrations of propisochlor were tested at doses of 2000, 3000,

5000, and 6000 mg/kg body weight.[10]

Observations: Animals were observed for clinical signs of toxicity, including reduced motor

activity, decreased food and water intake, trismus, ataxia, tremors, and convulsions.[10]

Mortality was recorded over a 14-day period.
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Pathology: Gross necropsies were performed on all animals.

Data Analysis: The LD50 was calculated using appropriate statistical methods. The study

established an LD50 of 3745.4 ± 511.9 mg/kg for male rats.[10]

Chronic Toxicity and Carcinogenicity Study in Rats (2-
Year)
A long-term study was performed to evaluate the chronic toxicity and carcinogenic potential of

propisochlor in Wistar Han male rats.

Test System: Wistar Han male rats.

Dosing: Propisochlor (95% technical grade) was administered intragastrically at doses of

20 and 200 mg/kg of body weight for two years.[11]

Observations: Animals were monitored for survival, life expectancy, tumor incidence, and

general health. Body weight and clinical biochemistry parameters were assessed.

Pathology: A full histopathological examination was conducted at the end of the study (104

weeks).

Findings: At 200 mg/kg, there was evidence of hepatotoxicity. No carcinogenic effects were

observed at the tested doses. The No-Observed-Adverse-Effect-Level (NOAEL) was

determined to be 20 mg/kg.[11]

Environmental Fate: Aerobic and Anaerobic
Transformation in Soil (OECD 307)
This study evaluates the rate and route of propisochlor degradation in soil under both aerobic

and anaerobic conditions.

Test System: Various soil types with different characteristics (e.g., organic carbon content,

pH, texture) are used.

Methodology: The test substance, typically radiolabelled, is applied to soil samples. The

samples are incubated in the dark under controlled temperature and moisture conditions for
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up to 120 days.[10][12] Volatile substances and CO2 are trapped to assess mineralization.

Analysis: At specific time intervals, soil samples are extracted and analyzed to determine the

concentration of the parent compound and its transformation products.

Endpoints: The study determines the degradation rate (DT50 and DT90 values) and

identifies the degradation pathway of propisochlor in soil.

Mode of Action: Inhibition of Very-Long-Chain Fatty
Acid Synthesis
Propisochlor's herbicidal activity stems from its ability to inhibit the synthesis of very-long-

chain fatty acids (VLCFAs) in susceptible plants.[2] This process is crucial for various cellular

functions, including the formation of cuticular waxes and membrane components. The primary

target of propisochlor is the elongase enzyme complex, which catalyzes the extension of fatty

acid chains.
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Caption: Propisochlor's mode of action via inhibition of VLCFA elongase.
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The inhibition of VLCFA elongase by propisochlor disrupts the production of essential lipids,

leading to a failure in proper cell division and ultimately causing the death of emerging weed

seedlings.[13] Research on Arabidopsis thaliana has shown that different herbicides, including

chloroacetanilides, exhibit differential sensitivity patterns against various VLCFA elongase

enzymes.[8]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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